Cas no 14948-96-0 (p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside)

Technical Introduction: p-Nitrophenyl 2-Acetamido-2-deoxy-β-D-galactopyranoside is a chromogenic substrate widely used in enzymatic assays, particularly for detecting β-N-acetylgalactosaminidase activity. The compound releases p-nitrophenol upon enzymatic hydrolysis, enabling spectrophotometric quantification at 405 nm. Its high purity and specificity make it suitable for research in glycobiology, enzymology, and diagnostic applications. The substrate’s stability under standard laboratory conditions ensures reliable performance in kinetic studies and enzyme characterization. Its structural similarity to natural glycosides allows for accurate modeling of biological processes involving N-acetylgalactosamine-containing glycoconjugates. This reagent is valued for its consistent reactivity and low background interference, facilitating precise measurements in both academic and industrial settings.
p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside structure
14948-96-0 structure
Product name:p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside
CAS No:14948-96-0
MF:C14H18N2O8
MW:342.301324367523
MDL:MFCD00067360
CID:49978
PubChem ID:24897884

p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • 4-Nitrophenyl-N-acetyl-beta-D-galactosaminide
    • p-Nitrophenyl-2-acetamido-2-deoxy-beta-D-galactoside
    • 4-Nitrophenyl N-acetyl-β-D-galactosaminide
    • N-((2S,3R,4R,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yl)acetamide
    • p-Nitrophenyl 2-Acet
    • p-Nitrophenyl 2-Acetamido-2-deoxy-β-D-galactopyranoside
    • 4-Nitrophenyl 2-AcetaMido-2-deoxy-beta-D-galactopyranoside
    • 4-Nitrophenyl 2-Acetamido-2-deoxy-β-<small>D<
    • 4-nitrophenyl N-acetyl-beta-D-galactosaminide
    • 4-Nitrophenyl-N-acetyl-β-D-galactosaminide
    • p-Nitrophenyl N-acetyl-beta-D-galactosaminide
    • small>-galactopyranoside
    • 4-Nitrophenyl 2-acetamido-2-deoxy-β-D-galactopyranoside
    • p-Nitrophenyl N-acetyl-β-D-galactosaminide
    • PNP-NAG
    • GalNAc1-PNP
    • GalNAc-beta-PNP
    • GALNAC1-BETA-PNP
    • PNP-BETA-D-GALNAC
    • N-((2S,3R,4R,5R,6R)
    • 4-Nitrophenyl N-acetyl-
    • -4,5-Dihydroxy-6-(hydroxymethyl)
    • P-Nitrophenyl-2-Acetamido-2-Deoxy
    • PNP N-ACETYL-BETA-D-GALACTOSAMINIDE
    • b-D-Galactopyranoside,4-nitrophenyl 2-(acetylamino)-2-deoxy-
    • DTXSID201265021
    • 4-Nitrophenyl-N-acetyl-
    • HY-137823
    • Q27104444
    • 4-Nitrophenyl N-acetyl-beta-D-galactosaminide, >=98%
    • N-[(2S,3R,4R,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]acetamide
    • A-D-galactosaminide
    • A884269
    • SCHEMBL419344
    • beta-D-Galactopyranoside, 4-nitrophenyl 2-(acetylamino)-2-deoxy-
    • NS00085684
    • EINECS 239-024-3
    • p-NITROPHENYL-N-ACETYL-beta-D-GALACTOSAMINIDE
    • AS-11169
    • 4-Nitrophenyl-2-acetamido-2-deoxy-beta-D-galactopyranoside
    • p-Nitrophenyl 2-acetamido-2-deoxy-?-D-galactopyranoside
    • 4-Nitrophenyl-2-acetamido-2-deoxygalactopyranoside
    • CHEBI:38406
    • 14948-96-0
    • p-Nitrophenyl 2-acetamido-2-deoxy-beta-D-galactopyranoside
    • MFCD00067360
    • 4-Nitrophenyl 2-acetamido-2-deoxy-b-D-galactopyranoside
    • 4-Nitrophenyl-N-acetyl-beta-D-galactosaminide, 4-Nitrophenyl-N-acetyl-beta-D-galactosamine
    • AKOS024464988
    • AMY41482
    • p-Nitrophenyl-N-acetyl-I(2)-D-galactosaminide
    • OMRLTNCLYHKQCK-RKQHYHRCSA-N
    • p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside
    • MDL: MFCD00067360
    • Inchi: InChI=1S/C14H18N2O8/c1-7(18)15-11-13(20)12(19)10(6-17)24-14(11)23-9-4-2-8(3-5-9)16(21)22/h2-5,10-14,17,19-20H,6H2,1H3,(H,15,18)/t10-,11-,12+,13-,14-/m1/s1
    • InChI Key: OMRLTNCLYHKQCK-RKQHYHRCSA-N
    • SMILES: CC(N[C@@H]1[C@@H](O)[C@@H](O)[C@H](O[C@H]1OC2=CC=C([N+]([O-])=O)C=C2)CO)=O

Computed Properties

  • Exact Mass: 342.10600
  • Monoisotopic Mass: 342.106316
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 151

Experimental Properties

  • Color/Form: Not available
  • Density: 1.5100
  • Melting Point: 207°C(lit.)
  • Boiling Point: 694.7±55.0 °C at 760 mmHg
  • Flash Point: 374.0±31.5 °C
  • Refractive Index: 1.619
  • Solubility: DMF: 50 mg/mL, clear, yellow-green
  • PSA: 154.07000
  • LogP: -0.16860
  • Solubility: Dissolve in DMF, 50mg/ml

p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside Security Information

p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
391096-250MG
4-Nitrophenyl-N-acetyl-β-D-galactosaminide, 98%
14948-96-0 98%
250MG
¥ 1455 2022-04-26
Apollo Scientific
BIM1204-1g
4-Nitrophenyl-2-acetamido-2-deoxy-beta-D-galactopyranoside
14948-96-0
1g
£150.00 2025-02-19
eNovation Chemicals LLC
Y1226529-1g
N-((2S,3R,4R,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yl)acetamide
14948-96-0 95%
1g
$350 2024-06-03
TRC
N500010-25mg
p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside
14948-96-0
25mg
$ 170.00 2023-09-06
TRC
N500010-500mg
p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside
14948-96-0
500mg
$1057.00 2023-05-17
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
XN7986-1g
p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside
14948-96-0 ≥98%
1g
¥4500元 2023-09-15
Chemenu
CM100353-5g
b-D-Galactopyranoside,4-nitrophenyl 2-(acetylamino)-2-deoxy-
14948-96-0 95%
5g
$609 2021-06-15
eNovation Chemicals LLC
D963316-250mg
ß-D-Galactopyranoside, 4-nitrophenyl 2-(acetylamino)-2-deoxy-
14948-96-0 98%
250mg
$145 2024-06-08
Apollo Scientific
BIM1204-500mg
4-Nitrophenyl-2-acetamido-2-deoxy-beta-D-galactopyranoside
14948-96-0
500mg
£95.00 2025-02-19
SHENG KE LU SI SHENG WU JI SHU
sc-220984-250 mg
4-Nitrophenyl N-acetyl-β-D-galactosaminide,
14948-96-0
250MG
¥2,286.00 2023-07-10

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Amadis Chemical Company Limited
(CAS:14948-96-0)p-Nitrophenyl 2-Acetamido-2-deoxy-b-D-galactopyranoside
A884269
Purity:99%
Quantity:1g
Price ($):228.0